1-[(4-methoxyphenyl)sulfonyl]-1H-benzimidazole

• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)sulfonylbenzimidazole
• InChI: InChI=1S/C14H12N2O3S/c1-19-11-6-8-12(9-7-11)20(17,18)16-10-15-13-4-2-3-5-14(13)16/h2-10H,1H3
• InChI Key: WJXYMFONHWBHTG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2C=NC3=CC=CC=C32

Description

1-[(4-methoxyphenyl)sulfonyl]-1H-benzimidazole is a chemical compound that is commonly used in scientific research. It is a benzimidazole derivative that has a sulfonamide group attached to it. This compound has been found to have a wide range of applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 1-[(4-methoxyphenyl)sulfonyl]-1H-benzimidazole is not fully understood. However, it has been found to inhibit the activity of certain enzymes, such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are involved in the regulation of gene expression, while CAs are involved in the regulation of pH in the body. Inhibition of these enzymes can lead to a variety of biological effects, including anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
1-[(4-methoxyphenyl)sulfonyl]-1H-benzimidazole has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit viral replication. It has also been found to have neuroprotective effects and to improve cognitive function in animal models. In addition, this compound has been shown to have anti-angiogenic effects, which may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(4-methoxyphenyl)sulfonyl]-1H-benzimidazole in lab experiments is its versatility. It has a wide range of applications in various fields, making it a useful tool for researchers. In addition, its synthesis method is simple and efficient, making it easy to obtain in large quantities. However, one limitation of this compound is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are many potential future directions for research involving 1-[(4-methoxyphenyl)sulfonyl]-1H-benzimidazole. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine its effectiveness against different types of cancer and to optimize its dosing and administration. Another area of interest is its potential use as a diagnostic tool for certain diseases. Research is needed to determine the specificity and sensitivity of this compound for different diseases. Finally, this compound may have potential applications in the field of neuroscience, particularly in the treatment of neurodegenerative diseases. Further studies are needed to determine its potential therapeutic effects in this area.

Synthesis Methods

The synthesis of 1-[(4-methoxyphenyl)sulfonyl]-1H-benzimidazole involves the reaction of 4-methoxybenzenesulfonyl chloride with 1H-benzimidazole in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield. This synthesis method is simple and efficient, making it a popular choice for researchers.

Scientific Research Applications

1-[(4-methoxyphenyl)sulfonyl]-1H-benzimidazole has been extensively studied for its potential therapeutic uses. It has been found to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use as a diagnostic tool for certain diseases. In addition, this compound has been used as a tool for studying protein-protein interactions and enzyme activity.